Cas no 14961-34-3 (Ethyl 2-(2-ethoxy-2-oxoethyl)benzoate)

• Product Name: Ethyl 2-(2-ethoxy-2-oxoethyl)benzoate
• CAS No: 14961-34-3
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• MDL: MFCD09865471
• CID: 1324951
• PubChem ID: 10944431
• Update Time: 2025-04-20

Ethyl 2-(2-ethoxy-2-oxoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 2-(ethoxycarbonyl)-, ethyl ester
• Ethyl 2-(2-ethoxy-2-oxoethyl)benzoate
• ethyl 2-(ethoxycarbonyl)phenylacetate
• 2-Ethoxycarbonylmethyl-benzoic acid ethyl ester
• ethyl 2-[2-(ethyloxy)-2-oxoethyl]benzoate
• AKOS024321293
• E79854
• SB33775
• SOUSURXUEVYGQC-UHFFFAOYSA-N
• DB-319342
• CS-0341114
• 14961-34-3
• SCHEMBL1898535

• MDL： MFCD09865471
• Inchi： 1S/C13H16O4/c1-3-16-12(14)9-10-7-5-6-8-11(10)13(15)17-4-2/h5-8H,3-4,9H2,1-2H3
• InChI Key： SOUSURXUEVYGQC-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC=CC=1C(=O)OCC)=O

Computed Properties

• Exact Mass: 236.10488
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.093 g/cm3(Temp: 25 °C)
• Melting Point: 22-23 °C
• Boiling Point: 164-169 °C(Press: 19 Torr)
• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters